1,2,5-Dithiazepan-5-yl-[4-(triazol-1-ylmethyl)phenyl]methanone

• IUPAC Name: 1,2,5-dithiazepan-5-yl-[4-(triazol-1-ylmethyl)phenyl]methanone
• InChI: InChI=1S/C14H16N4OS2/c19-14(17-7-9-20-21-10-8-17)13-3-1-12(2-4-13)11-18-6-5-15-16-18/h1-6H,7-11H2
• InChI Key: UDCOVFYMERTGNX-UHFFFAOYSA-N
• Canonical SMILES: C1CSSCCN1C(=O)C2=CC=C(C=C2)CN3C=CN=N3
• Molecular Formula: C14H16N4OS2
• Molecular Weight: 320.4 g/mol

Description

1,2,4-Triazole derivatives are a type of heterocyclic compounds that contain nitrogen atoms. These compounds are known for their broad range of chemical and biological properties. They are often used as scaffolds in the development of new drugs.

Synthesis Analysis

The synthesis of 1,2,4-triazole derivatives often involves several steps with acceptable reaction procedures and yields. The structures of these derivatives are usually confirmed by spectroscopic techniques like IR, 1H-NMR, Mass spectroscopy, and Elemental analysis.

Chemical Reactions Analysis

The chemical reactions involving 1,2,4-triazole derivatives can vary widely depending on the specific compound and the conditions under which the reactions are carried out.

Safety And Hazards

The safety and hazards associated with 1,2,4-triazole derivatives can vary depending on the specific compound. Some 1,2,4-triazole derivatives have been found to exhibit cytotoxic effects toward certain cancer cell lines, but have weak cytotoxic effects toward normal cells.

Future Directions

The future directions for research on 1,2,4-triazole derivatives could involve the design and development of more selective and potent molecules for various applications, such as anticancer agents.